Cas no 16628-59-4 (N-(6-bromo-1,3-benzothiazol-2-yl)-4-nitrobenzamide)

• Product Name: N-(6-bromo-1,3-benzothiazol-2-yl)-4-nitrobenzamide
• CAS No: 16628-59-4
• MF: C₁₄H₈BrN₃O₃S
• MW: 378.200620651245
• CID: 3808203
• PubChem ID: 5029616
• Update Time: 2025-10-21

N-(6-bromo-1,3-benzothiazol-2-yl)-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(6-bromo-2-benzothiazolyl)-4-nitro-
• N-(6-bromobenzo[d]thiazol-2-yl)-4-nitrobenzamide
• N-(6-bromo-1,3-benzothiazol-2-yl)-4-nitrobenzamide
• SCHEMBL4909164
• AKOS003255013
• F0298-0095
• EU-0033460
• 16628-59-4
• SR-01000389812
• SR-01000389812-1

• Inchi： 1S/C14H8BrN3O3S/c15-9-3-6-11-12(7-9)22-14(16-11)17-13(19)8-1-4-10(5-2-8)18(20)21/h1-7H,(H,16,17,19)
• InChI Key： VZYXNFHGECOPTF-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(Br)C=C2S1)(=O)C1=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 376.94697Da
• Monoisotopic Mass: 376.94697Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(6-bromo-1,3-benzothiazol-2-yl)-4-nitrobenzamide

N-(6-Bromo-1,3-Benzothiazol-2-Yl)-4-Nitrobenzamide (CAS No. 16628-59-4)

N-(6-Bromo-1,3-Benzothiazol-2-Yl)-4-Nitrobenzamide is a highly specialized organic compound with the CAS registry number 16628-59-4. This compound is of significant interest in the fields of organic chemistry, materials science, and pharmacology due to its unique structural features and potential applications. The molecule consists of a benzothiazole ring system substituted with a bromine atom at the 6-position and a nitrobenzamide group at the 2-position, making it a versatile building block for various chemical reactions and functional materials.

The synthesis of N-(6-Bromo-1,3-Benzothiazol-2-Yl)-4-Nitrobenzamide typically involves multi-step organic reactions, including nucleophilic substitution, condensation, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and environmental impacts. For instance, researchers have employed transition metal catalysts to facilitate the coupling reactions between benzothiazole derivatives and nitrobenzoyl chlorides, achieving high yields and purity levels.

One of the most notable properties of this compound is its strong electron-withdrawing ability due to the nitro group and bromine substituent. This characteristic makes it highly reactive in various chemical transformations, such as electrophilic aromatic substitution and nucleophilic aromatic substitution. Recent studies have demonstrated its utility as an intermediate in the synthesis of advanced materials, including coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them promising candidates for gas storage and catalytic applications.

In the field of pharmacology, N-(6-Bromo-1,3-Benzothiazol-2-Yl)-4-Nitrobenzamide has shown potential as a lead compound for drug development. Its ability to interact with biological targets through hydrogen bonding and π–π interactions has been exploited in designing inhibitors for enzymes involved in cancer progression. For example, researchers have reported that this compound exhibits moderate inhibitory activity against tyrosine kinases, which are key players in cell signaling pathways.

The chemical stability of this compound under various conditions has also been extensively studied. It is found to be stable under neutral and mildly acidic conditions but undergoes hydrolysis under strongly basic conditions. This information is crucial for its storage and application in industrial processes. Furthermore, its thermal stability up to 200°C makes it suitable for high-temperature chemical reactions without decomposition.

From an environmental perspective, the biodegradability of N-(6-Bromo-1,3-Benzothiazol-2-Yl)-4-Nitrobenzamide has been evaluated in recent studies. It was found that under aerobic conditions, the compound undergoes partial degradation by microorganisms within 30 days. However, further research is needed to assess its long-term environmental impact and develop strategies for safe disposal.

In terms of industrial applications, this compound has found use as an intermediate in the production of agrochemicals and specialty chemicals. Its ability to act as a precursor for more complex molecules has made it a valuable asset in chemical manufacturing. Additionally, its application in polymer chemistry has been explored, where it serves as a stabilizer or reinforcing agent in polymeric materials.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of N-(6-Bromo-1,3-Benzothiazol-2-Yl)-4-Nitrobenzamide. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant electron-deficiency at specific sites due to conjugation effects between the benzothiazole ring and nitro group. This understanding has guided researchers in designing more efficient synthetic routes and optimizing reaction conditions.

In conclusion, N-(6-Bromo-1,3-Benzothiazol-2-Yl)-4-Nitrobenzamide (CAS No. 16628-59-4) is a multifaceted organic compound with diverse applications across various scientific domains. Its unique structural features, reactivity profiles, and compatibility with modern synthetic methodologies make it an invaluable tool for advancing chemical research and industrial innovation.